Cas no 90014-12-3 (Bicyclo[2.2.2]octane-2,3-dicarboxylic acid, 1-cyano-)

• Product Name: Bicyclo[2.2.2]octane-2,3-dicarboxylic acid, 1-cyano-
• CAS No: 90014-12-3
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 796467
• PubChem ID: 13153850
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane-2,3-dicarboxylic acid, 1-cyano- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2,3-dicarboxylic acid, 1-cyano-
• 4-cyanobicyclo[2.2.2]octane-2,3-dicarboxylic acid
• 1-Cyanobicyclo[2.2.2]octane-2,3-dicarboxylic acid
• 90014-12-3
• DTXSID10522627

• Inchi： 1S/C11H13NO4/c12-5-11-3-1-6(2-4-11)7(9(13)14)8(11)10(15)16/h6-8H,1-4H2,(H,13,14)(H,15,16)
• InChI Key： VMFBASVVKGCXRH-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)C2CCC1(C#N)CC2)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.4Ų